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Introduction

IACS-9571 is a potent and selective dual inhibitor of the bromodomains of Tripartite Motif
Containing 24 (TRIM24) and Bromodomain and PHD Finger Containing Protein 1 (BRPF1)[1]
[2][3][4].- These proteins are critical epigenetic regulators involved in gene expression, and their
dysregulation has been implicated in various cancers[2][3][4][5]. The AlphaLISA (Amplified
Luminescent Proximity Homogeneous Assay) cellular target engagement assay provides a
robust method to quantify the ability of compounds like IACS-9571 to disrupt the interaction
between TRIM24 and its natural binding partner, acetylated histone H3, within a cellular
context[5][6]. This document provides detailed application notes and protocols for performing
this assay.

Principle of the Assay

The IACS-9571 AlphaLISA cellular target engagement assay is designed to measure the
displacement of the TRIM24 bromodomain from endogenous histone H3 in cells[5]. The assay
relies on the proximity-based AlphaLISA technology. In this setup, ectopically expressed,
tagged TRIM24 protein and endogenous histone H3 are brought into close proximity. One
protein is recognized by an antibody conjugated to an AlphaLISA acceptor bead, while the
other is recognized by an antibody linked to a streptavidin-coated donor bead (via a
biotinylated antibody). When the donor and acceptor beads are in close proximity (i.e., when
TRIM24 is bound to histone H3), excitation of the donor bead at 680 nm generates singlet
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oxygen, which diffuses to the acceptor bead, triggering a chemiluminescent signal at 615
nm[7]. When a compound like IACS-9571 successfully engages the TRIM24 bromodomain, it
displaces it from histone H3, leading to a decrease in the AlphaLISA signal.

Signaling Pathway and Drug Target

TRIM24 is a multifaceted protein that functions as an E3 ubiquitin ligase and an epigenetic
"reader"[8]. Its C-terminal region contains a plant homeodomain (PHD) and a bromodomain,
which together recognize specific histone modifications, including acetylated lysine residues on
histone H3[5]. This interaction is crucial for recruiting transcriptional machinery and regulating
gene expression. In several cancers, overexpression of TRIM24 is associated with poor
prognosis[2][5][8]. IACS-9571 selectively binds to the bromodomain of TRIM24 and BRPF1,
preventing their interaction with acetylated histones and thereby modulating their downstream
effects on gene transcription[5][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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